Cas no 1068149-94-9 ((5S)-1,5-dimethylpiperazin-2-one)

1068149-94-9 structure
Product Name:(5S)-1,5-dimethylpiperazin-2-one
CAS No:1068149-94-9
Molecular Formula:C6H12N2O
Molecular Weight:128.17228
MDL:MFCD09878620
CID:833202
PubChem ID:44630614
(5S)-1,5-dimethylpiperazin-2-one Properties
Names and Identifiers
-
- (S)-1,5-Dimethylpiperazin-2-one
- Benzamide, 4-[[9-(1,1-dimethylethyl)-2-oxo-3-[4-(trifluoromethoxy)phenyl]-1
- AG-C-78319
- AK-38938
- ANW-72447
- CTK5J1573
- MolPort-000-140-305
- RL00292
- (5S)-1,5-dimethylpiperazin-2-one
- AKOS006312981
- J-502358
- 1068149-94-9
- EN300-2987059
- DTXSID20659973
- P10819
- AKOS005258756
- CS-0002034
-
- MDL: MFCD09878620
- InChIKey: TUXCFTFFNGQODI-YFKPBYRVSA-N
- Inchi: InChI=1S/C6H12N2O/c1-5-4-8(2)6(9)3-7-5/h5,7H,3-4H2,1-2H3/t5-/m0/s1
- SMILES: C[C@H]1CN(C)C(=O)CN1
Computed Properties
- Exact Mass: 128.09506
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 128.094963011g/mol
- Heavy Atom Count: 9
- Complexity: 124
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
- Boiling Point: 243 ºC
- Flash Point: 101 ºC
- Density: 0.985
(5S)-1,5-dimethylpiperazin-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008S4J-50mg |
(S)-1,5-DIMETHYLPIPERAZIN-2-ONE |
1068149-94-9 | 95% | 50mg |
$221.00 | ||
A2B Chem LLC | AE08899-50mg |
(S)-1,5-Dimethylpiperazin-2-one |
1068149-94-9 | 95% | 50mg |
$177.00 | 2024-04-20 | |
Aaron | AR008SCV-50mg |
(S)-1,5-Dimethylpiperazin-2-one |
1068149-94-9 | 95% | 50mg |
$102.00 | 2025-02-11 | |
Alichem | A139003024-5g |
(S)-1,5-Dimethylpiperazin-2-one |
1068149-94-9 | 95% | 5g |
$1640.16 | 2023-09-04 | |
Ambeed | A899312-1g |
(S)-1,5-Dimethylpiperazin-2-one |
1068149-94-9 | 98+% | 1g |
$975.0 | ||
Chemenu | CM169518-1g |
(S)-1,5-Dimethylpiperazin-2-one |
1068149-94-9 | 95% | 1g |
$430 | 2021-08-05 | |
Enamine | EN300-2987059-0.05g |
(5S)-1,5-dimethylpiperazin-2-one |
1068149-94-9 | 95% | 0.05g |
$134.0 | 2023-09-06 | |
eNovation Chemicals LLC | Y1095911-250MG |
(5S)-1,5-dimethylpiperazin-2-one |
1068149-94-9 | 97% | 250MG |
$590 | 2022-09-05 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07047-100MG |
(5S)-1,5-dimethylpiperazin-2-one |
1068149-94-9 | 95% | 100MG |
¥ 2,706.00 | 2023-03-30 |
(5S)-1,5-dimethylpiperazin-2-one Related Literature
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Mauro Och,Marie-Blandine Martin,Bruno Dlubak,Pierre Seneor,Cecilia Mattevi Nanoscale, 2021,13, 2157-2180
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Mohaddeseh Nasrabadi,Mohammad Ali Ghasemzadeh,Mohammad Reza Zand Monfared New J. Chem., 2019,43, 16033-16040
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Kerti Ausmees,Nele Reimets,Indrek Reile Chem. Commun., 2022,58, 463-466
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Federica De Leo,Alessandra Magistrato Chem. Soc. Rev., 2015,44, 6916-6953
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Hemakesh Mohapatra,Kyle M. Schmid,Scott T. Phillips Chem. Commun., 2012,48, 3018-3020
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Sisi Cao,Xuanhao Wu,Yaguang Zhu,Rohit Gupta,Albern Tan,Zhongyang Wang,Young-Shin Jun,Srikanth Singamaneni J. Mater. Chem. A, 2020,8, 5147-5156
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Ahmad Syazwan Ahmad Kamal,Di Xing,Yang-Chun Lee,Zhiyu Wang,Mu-Hsin Chen,Ya-Lun Ho,Jean-Jacques Delaunay Nanoscale, 2021,13, 15830-15836
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Dongchang Chen,Juhyeon Ahn,Ethan Self,Jagjit Nanda,Guoying Chen J. Mater. Chem. A, 2021,9, 7826-7837
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10. Back cover
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1068149-94-9)(5S)-1,5-dimethylpiperazin-2-one

Purity:99%
Quantity:1g
Price($):878.0